Cas no 750607-99-9 (4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]aniline)

4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]aniline is a sulfonamide derivative featuring a morpholine ring substituted with methyl groups at the 2 and 6 positions. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate. The sulfonyl group enhances reactivity, facilitating further functionalization, while the aniline moiety provides a handle for coupling reactions. The dimethylmorpholine substituent may influence solubility and steric properties, making it useful in the design of bioactive molecules. Its structural features suggest applicability in pharmaceutical research, particularly in the development of kinase inhibitors or other targeted therapeutics. The compound's stability and synthetic accessibility further support its utility in organic synthesis.
4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]aniline structure
750607-99-9 structure
Product Name:4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]aniline
CAS No:750607-99-9
MF:C12H18N2O3S
MW:270.347921848297
MDL:MFCD03444390
CID:3030111
PubChem ID:4388857
Update Time:2025-06-07

4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]aniline Chemical and Physical Properties

Names and Identifiers

    • 4-((2,6-DIMETHYLMORPHOLIN-4-YL)SULFONYL)ANILINE
    • 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]aniline
    • F2158-1778
    • 750607-99-9
    • 4-(2,6-dimethylmorpholin-4-yl)sulfonylaniline
    • EN300-09615
    • AKOS016039094
    • SCHEMBL15196280
    • 4-((2,6-dimethylmorpholino)sulfonyl)aniline
    • SR-01000053043
    • MFCD03444390
    • STK411543
    • AS-67457
    • AKOS000200906
    • CS-0221622
    • Z56985794
    • SR-01000053043-1
    • AFB60799
    • MDL: MFCD03444390
    • Inchi: 1S/C12H18N2O3S/c1-9-7-14(8-10(2)17-9)18(15,16)12-5-3-11(13)4-6-12/h3-6,9-10H,7-8,13H2,1-2H3
    • InChI Key: ZHDKFRBHCZXAJB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(N1CC(C)OC(C)C1)(=O)=O

Computed Properties

  • Exact Mass: 270.10381361g/mol
  • Monoisotopic Mass: 270.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 81Ų

4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]aniline Pricemore >>

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